N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide
Description
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Properties
CAS No. |
1260918-78-2 |
|---|---|
Molecular Formula |
C21H25N3O5S |
Molecular Weight |
431.51 |
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)acetamide |
InChI |
InChI=1S/C21H25N3O5S/c1-4-10-23-20(26)19-15(8-11-30-19)24(21(23)27)13-18(25)22-9-7-14-5-6-16(28-2)17(12-14)29-3/h5-6,8,11-12H,4,7,9-10,13H2,1-3H3,(H,22,25) |
InChI Key |
GDTJEBYYDOYQKR-UHFFFAOYSA-N |
SMILES |
CCCN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NCCC3=CC(=C(C=C3)OC)OC |
solubility |
not available |
Origin of Product |
United States |
Biological Activity
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propyl-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl)acetamide is a complex organic compound that has attracted attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
- Molecular Formula : C21H25N3O5S
- Molecular Weight : 431.5 g/mol
- IUPAC Name : N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(2,4-dioxo-3-propylthieno[3,2-d]pyrimidin-1-yl)acetamide
The compound features a thienopyrimidine core with a dimethoxyphenylethyl side chain and an acetamide group. This unique structure may confer distinct pharmacological properties compared to simpler analogs.
The biological activity of this compound is believed to involve interactions with various molecular targets including enzymes and receptors involved in inflammatory pathways and cell proliferation. Preliminary studies suggest that the compound may modulate signaling pathways related to inflammation and cancer cell growth.
1. Anti-inflammatory Properties
Research indicates that this compound exhibits potential anti-inflammatory effects. It may inhibit the production of pro-inflammatory cytokines or modulate pathways involved in inflammation.
2. Antitumor Activity
Similar compounds have shown promise as antitumor agents. Preliminary data suggest that this compound could also possess antitumor properties through mechanisms involving apoptosis and cell cycle arrest.
3. Antimicrobial Effects
There is emerging evidence that compounds with similar structures exhibit antimicrobial activities. Further studies are needed to evaluate the spectrum of activity against various pathogens.
Research Findings
Case Studies
- Case Study on Antitumor Activity : A study conducted on multicellular spheroids demonstrated that compounds structurally similar to N-[2-(3,4-dimethoxyphenyl)ethyl]-... showed significant cytotoxic effects against cancer cells. The research highlighted the importance of structural complexity in enhancing biological activity .
- Inflammation Model : In vivo studies using animal models indicated that treatment with the compound resulted in decreased levels of inflammatory markers compared to controls. This suggests a promising avenue for therapeutic applications in inflammatory diseases .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
